Cas no 61680-09-9 (Propanamide, N-[3,4-bis(trifluoromethyl)phenyl]-2-methyl-)

• Product Name: Propanamide, N-[3,4-bis(trifluoromethyl)phenyl]-2-methyl-
• CAS No: 61680-09-9
• MF: C₁₂H₁₁F₆NO
• MW: 299.212264299393
• CID: 470279
• PubChem ID: 71393437
• Update Time: 2025-04-19

Propanamide, N-[3,4-bis(trifluoromethyl)phenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3,4-bis(trifluoromethyl)phenyl]-2-methyl-
• N-[3,4-bis(trifluoromethyl)phenyl]-2-methylpropanamide
• 61680-09-9
• DTXSID50815202
• SCHEMBL11879435

• Inchi： 1S/C12H11F6NO/c1-6(2)10(20)19-7-3-4-8(11(13,14)15)9(5-7)12(16,17)18/h3-6H,1-2H3,(H,19,20)
• InChI Key： JTFBHYYDGQQGMO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)NC(C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 299.07453
• Monoisotopic Mass: 299.07448295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1